![molecular formula C17H17ClF3N5O B2845241 N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)urea CAS No. 478262-19-0](/img/structure/B2845241.png)
N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)urea” is a chemical compound with the linear formula C15H9ClF6N2O . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C15H9ClF6N2O . The CAS Number is 370-51-4 and its Molecular Weight is 382.695 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are represented by its linear formula C15H9ClF6N2O, its CAS Number 370-51-4, and its Molecular Weight 382.695 .Scientific Research Applications
Urea-Based TRPV1 Antagonists
N-(4-Tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, a compound closely related to N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)urea, has been studied as a potent urea-based TRPV1 antagonist. It shows effectiveness in alleviating chronic pain in rats. Novel analogs have been developed to enrich the structural types of urea-based TRPV1 antagonists, leading to compounds with improved pharmacological profiles (Nie et al., 2020).
Airborne Analyte Detection
4-Nitro-7-piperazino-2,1,3-benzoxadiazole (NBDPZ), another compound similar to this compound, has been used as a reagent for detecting mono- and diisocyanates in air samples. This demonstrates the potential application of such compounds in environmental monitoring and safety (Vogel & Karst, 2002).
Rho Kinase Inhibition
A scalable synthesis process has been established for N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride, a compound structurally related to this compound, which acts as a Rho kinase inhibitor. This highlights its potential use in treating central nervous system disorders (Wei et al., 2016).
Antiviral Properties
Urea/thiourea derivatives of compounds structurally related to this compound have shown potential as tobacco mosaic virus (TMV) inhibitors. This indicates the usefulness of these derivatives in developing antiviral agents (Nagalakshmamma et al., 2020).
Biological Activity Evaluation
The synthesis and biological activity evaluation of urea, thiourea, sulfonamide, and carbamate derivatives of related compounds suggest diverse biological activities, including antimicrobial and antioxidant properties. This underlines the broad spectrum of potential applications of these compounds in pharmacology (Chandrasekhar et al., 2019).
Biosynthesis and Identification of Metabolites
The biosynthesis and identification of N-oxide/N-glucuronide metabolites of related compounds have been described, highlighting their potential applications in the development of novel antidepressants (Uldam et al., 2011).
Safety and Hazards
properties
IUPAC Name |
[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClF3N5O/c18-14-9-11(17(19,20)21)10-23-15(14)26-7-5-25(6-8-26)13-3-1-12(2-4-13)24-16(22)27/h1-4,9-10H,5-8H2,(H3,22,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMCHYCAHDKCEKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)NC(=O)N)C3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClF3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.